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Compound Name: trans-2-Hexenal
CAS No.: 505-57-7
Cat. No.: B1236974
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of trans-2-Hexenal as a
flavoring agent in the food industry. This document includes its sensory properties, typical
applications and usage levels, analytical methodologies for its quantification, and an
exploration of the biochemical pathways involved in its perception.

Introduction to trans-2-Hexenal

trans-2-Hexenal is an alpha,beta-unsaturated aldehyde naturally occurring in a wide variety of
fruits, vegetables, and plants, including strawberries, tomatoes, and bananas.[1][2] It is a key
component of "green leaf volatiles,” which are responsible for the characteristic fresh, green
aroma of freshly cut grass and crushed leaves.[1] In the food industry, it is highly valued for its
potent and versatile flavor profile, described as green, fruity, and apple-like, with nuances of
banana and strawberry.[2][3][4] It is recognized as safe for its intended use in food by
regulatory bodies such as the Flavor and Extract Manufacturers Association (FEMA), holding
the FEMA number 2560.[4]

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1236974#bc-rfq
https://www.benchchem.com/product/b1236974/docs?utm_src=pdf-body#application-notes-and-protocols-for-trans-2-hexenal-in-food-science
https://www.benchchem.com/product/b1236974/docs?utm_src=pdf-body#application-notes-and-protocols-for-trans-2-hexenal-in-food-science
https://www.benchchem.com/product/b1236974/docs?utm_src=pdf-body#application-notes-and-protocols-for-trans-2-hexenal-in-food-science
https://en.wikipedia.org/wiki/Trans-2-Hexenal
https://www.innospk.com/en/?news/grok-exploring-trans-2-hexenal-properties-applications-and-manufacturing
https://en.wikipedia.org/wiki/Trans-2-Hexenal
https://www.innospk.com/en/?news/grok-exploring-trans-2-hexenal-properties-applications-and-manufacturing
https://www.nbinno.com/flavors/trans-2-hexenal-flavor-fragrance-ingredient-guide-nl
https://www.odowell.com/natural-trans-2-hexenal.html
https://www.odowell.com/natural-trans-2-hexenal.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236974?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Physicochemical Properties

Property Value Reference

Chemical Formula CeH100 [2][5]

Molar Mass 98.14 g/mol [1]

Appearance Clear, pale yellow liquid [1112]
Green, leafy, herbal, fruit

Odor , Y g [1]
(apple-like)

Boiling Point 47.0 °C @ 17.00 mmHg [1]

Flash Point 38.3°C [2]

B Soluble in ethanol and fixed

Solubility ) [2]
oils

CAS Number 6728-26-3 [2][5]

Applications and Recommended Usage Levels

trans-2-Hexenal is utilized to impart fresh, green, and fruity notes to a variety of food products.

Its high odor strength necessitates its use in highly diluted forms.[6]

Food Category

Average Usage (mgl/kg)

Maximum Usage (mgl/kg)

Dairy products (excluding

category 02.0) 464 14.68
Confectionery 4.61 16.41
Cereals and cereal products 3.55 8.50
Bakery wares 5.00 16.87
Meat and meat products 1.00 1.00
Non-alcoholic beverages 1.95 6.70
Alcoholic beverages 1.00 3.00
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Data sourced from The Good Scents Company, referencing European Food Safety Authority
(EFSA) data.[6]

Experimental Protocols
Sensory Evaluation Protocol: Triangle Test

Objective: To determine if a sensory difference exists between two product formulations, one
with and one without trans-2-Hexenal.

Materials:

e Two product samples (A and B), where A is the control and B contains trans-2-Hexenal at a
specified concentration.

« ldentical tasting cups, coded with random three-digit numbers.
o Water and unsalted crackers for palate cleansing.

« Individual sensory booths with controlled lighting and ventilation.

Scorecards for each panelist.
Procedure:
o Panelist Selection: Recruit a panel of 20-40 trained or consumer panelists.

o Sample Preparation: Prepare six possible combinations of three samples to be presented to
the panelists: AAB, ABA, BAA, BBA, BAB, ABB. Ensure all samples are at the same
temperature.

o Presentation: Present each panelist with one set of three coded samples. The order of
presentation should be randomized across panelists.

o Evaluation: Instruct panelists to taste each sample from left to right, cleansing their palate
with water and crackers between samples.

» Data Collection: Ask panelists to identify the "odd" or "different" sample on their scorecard.
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» Data Analysis: Tally the number of correct identifications. The minimum number of correct
judgments to establish a statistically significant difference (p < 0.05) depends on the number
of panelists. This can be determined using a binomial distribution table for triangle tests.

Analytical Quantification Protocol: Headspace Gas
Chromatography-Mass Spectrometry (HS-GC-MS)

Objective: To quantify the concentration of trans-2-Hexenal in a food matrix.

Materials and Instrumentation:

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).
» Headspace autosampler.

e GC Column: A mid-polarity column such as a VF-200ms (30 m x 0.25 mm i.d., 0.25 pm film
thickness) or similar is suitable.[7]

e Helium carrier gas.

e trans-2-Hexenal standard.

e Solvent for standard preparation (e.g., methanol).

» Food matrix for calibration curve (matrix-matching).
Procedure:

o Standard Preparation: Prepare a stock solution of trans-2-Hexenal in methanol. Create a
series of calibration standards by spiking a known amount of the food matrix (free of
endogenous trans-2-Hexenal, if possible) with the standard solution to achieve a range of
concentrations relevant to the expected sample concentration.

o Sample Preparation: Homogenize the food sample. Weigh a precise amount of the
homogenized sample (e.g., 1-5 g) into a headspace vial.

e HS-GC-MS Analysis:
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o Headspace Parameters:
» |ncubation Temperature: 40-60 °C
» Incubation Time: 15-30 minutes
» [njection Volume: 1 mL
o GC Parameters (example):
» Inlet Temperature: 230 °C

» Oven Program: Start at 40 °C for 2 minutes, ramp to 140 °C at 5 °C/min, then ramp to
240 °C at 20 °C/min and hold for 2 minutes.[8]

» Carrier Gas Flow: 1.0 mL/min (constant flow).

o MS Parameters:

lon Source Temperature: 230 °C

Transfer Line Temperature: 260 °C

lonization Mode: Electron lonization (El) at 70 eV.

Acquisition Mode: Selected lon Monitoring (SIM) using characteristic ions for trans-2-
Hexenal (e.g., m/z 41, 55, 69, 83, 98) for enhanced sensitivity and specificity.

» Data Analysis: Construct a calibration curve by plotting the peak area of trans-2-Hexenal
against the concentration for the prepared standards. Determine the concentration of trans-
2-Hexenal in the unknown samples by interpolating their peak areas from the calibration

curve.

Stability of trans-2-Hexenal in Food Matrices

trans-2-Hexenal, being an unsaturated aldehyde, is susceptible to degradation, which can
impact the flavor profile of the final product.
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o Oxidation: The double bond and the aldehyde group are prone to oxidation, which can lead
to the formation of off-flavor compounds. The presence of antioxidants can mitigate this.

e pH: The stability of trans-2-Hexenal can be influenced by the pH of the food matrix. It may
undergo isomerization or other reactions under acidic or alkaline conditions.

o Temperature: High temperatures during processing can lead to the volatilization and
degradation of trans-2-Hexenal. In some instances, such as in fresh-cut apples, its
presence in modified atmosphere packaging has been shown to extend shelf life, even at
abusive storage temperatures.[9][10]

e Enzymatic Action: In plant tissues, trans-2-Hexenal is formed from linolenic acid via the
lipoxygenase (LOX) and hydroperoxide lyase (HPL) pathways upon tissue damage.[11][12]
[13] Conversely, it can be enzymatically converted to other compounds, such as trans-2-
hexenol, by alcohol dehydrogenase.

Signaling Pathways in Flavor Perception

The perception of trans-2-Hexenal involves both the olfactory (smell) and gustatory (taste)
systems.

Olfactory Signaling Pathway

The aroma of trans-2-Hexenal is detected by olfactory receptors (ORs), which are G-protein
coupled receptors (GPCRSs) located in the olfactory epithelium.
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Caption: Olfactory signal transduction pathway for trans-2-Hexenal.

The binding of trans-2-Hexenal to an OR activates the G-protein G-olf.[14] This, in turn,
activates adenylate cyclase, which catalyzes the conversion of ATP to cyclic AMP (CAMP).[14]
[15] The increased intracellular concentration of CAMP opens cyclic nucleotide-gated (CNG) ion
channels, leading to an influx of Ca2* and Na* ions.[14] This influx depolarizes the olfactory
receptor neuron, generating an action potential that is transmitted to the olfactory bulb in the
brain, resulting in the perception of smell.[14]

Gustatory Signaling Pathway (Sweet Taste)

Interestingly, trans-2-Hexenal has been shown to elicit a sweet taste perception.[16] This is
mediated by its interaction with the TLR2/T1R3 sweet taste receptor, another type of GPCR.

Click to download full resolution via product page
Caption: Gustatory signal transduction for trans-2-Hexenal's sweet taste.

trans-2-Hexenal interacts with the transmembrane domain of the T1R2 subunit of the
T1R2/T1R3 heterodimer.[16] This activation stimulates the G-protein gustducin, which in turn
activates phospholipase Cp2 (PLCB2). PLCB2 hydrolyzes phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IPs binds to its
receptors on the endoplasmic reticulum, causing the release of intracellular Ca2*. This increase
in cytosolic Ca?* activates the TRPMS5 ion channel, leading to Na* influx, depolarization of the
taste receptor cell, and subsequent release of ATP as a neurotransmitter, which signals to the
gustatory nerve fibers.
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Conclusion

trans-2-Hexenal is a valuable flavoring agent for creating fresh, green, and fruity notes in a
wide range of food products. A thorough understanding of its sensory properties, stability, and
the mechanisms of its perception is crucial for its effective application in food formulation and
development. The protocols provided herein offer a framework for the sensory and analytical
evaluation of trans-2-Hexenal, enabling researchers and food scientists to optimize its use and
ensure product quality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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